Cas no 1514840-91-5 (1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde
• CAS No: 1514840-91-5
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• CID: 5858011
• PubChem ID: 83683892
• Update Time: 2025-11-02

1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde
• EN300-1846211
• 1-(2,5-difluorophenyl)cyclopropanecarbaldehyde
• 1514840-91-5

• Inchi： 1S/C10H8F2O/c11-7-1-2-9(12)8(5-7)10(6-13)3-4-10/h1-2,5-6H,3-4H2
• InChI Key： NAWMBSODDTYNST-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1(C=O)CC1)F

Computed Properties

• Exact Mass: 182.05432120g/mol
• Monoisotopic Mass: 182.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde

1-(2,5-Difluorophenyl)cyclopropane-1-carbaldehyde: A Versatile Building Block in Modern Organic Synthesis

The chemical compound 1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde (CAS No. 1514840-91-5) has emerged as a valuable intermediate in pharmaceutical research and material science. This difluorophenyl cyclopropane derivative combines the unique structural features of a cyclopropyl ring with fluorinated aromatic properties, making it particularly interesting for drug discovery programs targeting CNS disorders and inflammation.

Recent trends in medicinal chemistry have shown increased interest in fluorinated organic compounds, with 1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde being no exception. The presence of two fluorine atoms at the 2 and 5 positions of the phenyl ring significantly alters the molecule's electronic properties, potentially improving metabolic stability and membrane permeability - two critical factors in modern drug design.

The cyclopropane-1-carbaldehyde moiety serves as an excellent handle for further synthetic transformations. Researchers frequently employ this difluorophenyl aldehyde as a starting material for the preparation of various pharmaceutical intermediates, particularly in the synthesis of small molecule therapeutics. Its rigid three-membered ring structure often contributes to enhanced binding affinity when incorporated into drug candidates.

From a synthetic chemistry perspective, 1514840-91-5 offers several advantages. The aldehyde functional group readily participates in condensation reactions, while the difluorophenyl component provides opportunities for further functionalization through cross-coupling reactions. This dual reactivity makes 1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde particularly valuable in parallel synthesis and combinatorial chemistry approaches.

In material science applications, compounds containing both fluorinated aromatic systems and strained ring structures like cyclopropanes have shown promise in the development of advanced materials. The 1514840-91-5 compound has been investigated as a precursor for liquid crystals and organic electronic materials, where its unique electronic properties derived from the difluorophenyl substitution pattern may offer advantages in charge transport characteristics.

The growing demand for fluorinated building blocks in drug discovery has put 1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde in the spotlight. Pharmaceutical researchers are particularly interested in how the cyclopropyl aldehyde scaffold can be leveraged to create novel bioactive molecules. Recent patent literature reveals increasing use of this difluorinated compound in the synthesis of potential kinase inhibitors and GPCR modulators.

From a safety and handling perspective, 1514840-91-5 requires standard laboratory precautions appropriate for organic aldehydes. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this fluorinated cyclopropane derivative. The compound's stability profile makes it suitable for standard storage conditions, contributing to its popularity as a research chemical.

The synthesis of 1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde typically involves multi-step procedures starting from commercially available difluorobenzene derivatives. Recent advances in cyclopropanation methodologies have improved access to this valuable pharmaceutical intermediate, with modern routes emphasizing atom economy and reduced environmental impact - key considerations in contemporary green chemistry initiatives.

Analytical characterization of 1514840-91-5 reveals distinctive spectral features. The aldehyde proton appears characteristically downfield in ¹H NMR spectra, while the difluorophenyl protons show complex splitting patterns due to fluorine coupling. These spectroscopic signatures aid in quality control and compound identification throughout the synthetic workflow.

Looking forward, 1-(2,5-difluorophenyl)cyclopropane-1-carbaldehyde is poised to maintain its importance in chemical research. The continued exploration of fluorine-containing drugs and the pharmaceutical industry's focus on three-dimensional molecular architectures ensure sustained demand for this versatile cyclopropane aldehyde. As synthetic methodologies evolve, we can anticipate even broader applications for this interesting difluorinated building block in both life sciences and materials chemistry.